Cas no 2680692-86-6 (benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate)
benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[1-(4-bromo-2-fluorophenyl)cyclobutyl]carbamate
- EN300-28301646
- 2680692-86-6
- benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate
-
- Inchi: 1S/C18H17BrFNO2/c19-14-7-8-15(16(20)11-14)18(9-4-10-18)21-17(22)23-12-13-5-2-1-3-6-13/h1-3,5-8,11H,4,9-10,12H2,(H,21,22)
- InChI Key: YSEGKSFQOOXWCI-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)F)C1(CCC1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 377.04267g/mol
- Monoisotopic Mass: 377.04267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 38.3Ų
benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28301646-1g |
benzyl N-[1-(4-bromo-2-fluorophenyl)cyclobutyl]carbamate |
2680692-86-6 | 1g |
$1299.0 | 2023-09-07 | ||
| Enamine | EN300-28301646-5g |
benzyl N-[1-(4-bromo-2-fluorophenyl)cyclobutyl]carbamate |
2680692-86-6 | 5g |
$3770.0 | 2023-09-07 | ||
| Enamine | EN300-28301646-10g |
benzyl N-[1-(4-bromo-2-fluorophenyl)cyclobutyl]carbamate |
2680692-86-6 | 10g |
$5590.0 | 2023-09-07 | ||
| Enamine | EN300-28301646-0.05g |
benzyl N-[1-(4-bromo-2-fluorophenyl)cyclobutyl]carbamate |
2680692-86-6 | 95.0% | 0.05g |
$1091.0 | 2025-03-19 | |
| Enamine | EN300-28301646-0.1g |
benzyl N-[1-(4-bromo-2-fluorophenyl)cyclobutyl]carbamate |
2680692-86-6 | 95.0% | 0.1g |
$1144.0 | 2025-03-19 | |
| Enamine | EN300-28301646-0.25g |
benzyl N-[1-(4-bromo-2-fluorophenyl)cyclobutyl]carbamate |
2680692-86-6 | 95.0% | 0.25g |
$1196.0 | 2025-03-19 | |
| Enamine | EN300-28301646-0.5g |
benzyl N-[1-(4-bromo-2-fluorophenyl)cyclobutyl]carbamate |
2680692-86-6 | 95.0% | 0.5g |
$1247.0 | 2025-03-19 | |
| Enamine | EN300-28301646-1.0g |
benzyl N-[1-(4-bromo-2-fluorophenyl)cyclobutyl]carbamate |
2680692-86-6 | 95.0% | 1.0g |
$1299.0 | 2025-03-19 | |
| Enamine | EN300-28301646-2.5g |
benzyl N-[1-(4-bromo-2-fluorophenyl)cyclobutyl]carbamate |
2680692-86-6 | 95.0% | 2.5g |
$2548.0 | 2025-03-19 | |
| Enamine | EN300-28301646-5.0g |
benzyl N-[1-(4-bromo-2-fluorophenyl)cyclobutyl]carbamate |
2680692-86-6 | 95.0% | 5.0g |
$3770.0 | 2025-03-19 |
benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate
Introduction to benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate (CAS No. 2680692-86-6)
benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate, with the CAS number 2680692-86-6, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a benzyl group, a cyclobutylcarbamate moiety, and a substituted phenyl ring with bromine and fluorine atoms. These functional groups contribute to the compound's distinct chemical properties and biological activities.
The synthesis of benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate typically involves multistep reactions, starting from readily available starting materials. One common approach involves the reaction of 4-bromo-2-fluorobenzoyl chloride with cyclobutylamine to form the corresponding amide, followed by the formation of the carbamate through reaction with benzyl chloroformate. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity.
In terms of its physical properties, benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate is a solid at room temperature and exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its melting point and other physical parameters have been determined through standard analytical techniques, providing valuable data for its characterization and use in various applications.
The biological activity of benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for drug development. For instance, studies have demonstrated its ability to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has shown potential as an inhibitor of G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and diseases.
In the context of medicinal chemistry, benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate has been evaluated for its pharmacological properties. Preclinical studies have indicated that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it an attractive lead compound for further optimization and development into therapeutic agents.
Beyond its medicinal applications, benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate has also found use in materials science. Its unique molecular structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers to enhance their mechanical strength, thermal stability, and other desirable characteristics. This versatility has led to its exploration in areas such as drug delivery systems, sensors, and coatings.
The environmental impact of benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate is another important consideration. Studies have shown that it is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly. However, proper disposal methods should be followed to minimize any potential adverse effects on ecosystems.
In conclusion, benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate (CAS No. 2680692-86-6) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and favorable biological properties make it an exciting area of research for scientists and researchers worldwide. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.
2680692-86-6 (benzyl N-1-(4-bromo-2-fluorophenyl)cyclobutylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)